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Compound of Interest

Compound Name: Dexpropranolol

CAS No.: 5051-22-9

Cat. No.: B1210282

Get Quote

This guide provides a comprehensive technical overview of dexpropranolol, the (R)-(+)-

enantiomer of propranolol. It is intended for researchers, scientists, and professionals in drug

development, offering in-depth insights into its chemical structure, physicochemical properties,

pharmacological characteristics, metabolic fate, and analytical and synthetic methodologies.

Introduction: The Stereochemical Dichotomy of
Propranolol
Propranolol, a widely recognized non-selective beta-adrenergic receptor antagonist, is clinically

administered as a racemic mixture of two enantiomers: (S)-(-)-propranolol (espropranolol) and

(R)-(+)-propranolol (dexpropranolol).[1] While chemically identical in constitution, these

stereoisomers exhibit significant differences in their pharmacological activity. The beta-blocking

therapeutic effect of propranolol is almost exclusively attributed to the (S)-(-)-enantiomer, which

is approximately 100 times more potent in this regard than dexpropranolol.[1][2] This

stereoselectivity is a critical consideration in drug development and pharmacological research.

This guide focuses specifically on the chemical and physical properties of dexpropranolol.
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Chemical Identity and Structure
Dexpropranolol is the dextrorotatory enantiomer of propranolol. Its chemical identity is defined

by its specific three-dimensional arrangement of atoms.

IUPAC Name: (2R)-1-(naphthalen-1-yloxy)-3-(propan-2-ylamino)propan-2-ol[3]

CAS Number: 5051-22-9 (for the free base)[3] and 13071-11-9 (for the hydrochloride salt)[4]

[5]

Chemical Formula: C₁₆H₂₁NO₂[3]

Molecular Weight: 259.34 g/mol [3]

The core structure of dexpropranolol consists of a naphthalene ring linked through an ether

bond to a propanolamine side chain. The stereocenter at the second carbon of the

propanolamine chain is in the (R) configuration.

Caption: Chemical structure of Dexpropranolol with the (R) stereocenter indicated.

Physicochemical Properties
The physicochemical properties of a drug molecule are fundamental to its formulation, delivery,

and pharmacokinetic profile.
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Property Value Source

Molecular Formula C₁₆H₂₁NO₂ [3]

Molecular Weight 259.34 g/mol [3]

Melting Point 96 °C (propranolol racemate) [6]

pKa 9.45 [6][7]

Solubility

Soluble in DMSO.[5] The

hydrochloride salt is soluble in

water and ethanol.[8][9]

[5][8][9]

LogP 3.48 (propranolol racemate) [6]

Appearance
White or almost white powder

(hydrochloride salt)
[7]

Mechanism of Action: A Tale of Stereoselectivity
Dexpropranolol is a non-selective antagonist of beta-adrenergic receptors (β-ARs), however,

its affinity for these receptors is significantly lower than its (S)-enantiomer.[10] Beta-adrenergic

receptors are G-protein coupled receptors that, upon stimulation by catecholamines like

epinephrine and norepinephrine, activate adenylyl cyclase, leading to an increase in

intracellular cyclic AMP (cAMP).[11] This signaling cascade mediates various physiological

responses, including increased heart rate and contractility.

The therapeutic efficacy of propranolol in conditions like hypertension and angina pectoris is

primarily due to the potent blockade of β1- and β2-adrenergic receptors by the (S)-enantiomer.

[10] Dexpropranolol, having negligible β-adrenergic receptor blocking activity, does not

contribute significantly to this primary therapeutic effect.[10]
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Caption: Simplified signaling pathway of beta-adrenergic receptor activation and the inhibitory

role of dexpropranolol.

Pharmacokinetics and Metabolism
Following oral administration, propranolol is well-absorbed but undergoes extensive first-pass

metabolism in the liver.[6] The metabolism of propranolol is stereoselective.

The primary metabolic pathways for propranolol include:

Ring Hydroxylation: Primarily at the 4-position to form 4-hydroxypropranolol, a reaction

catalyzed mainly by the cytochrome P450 enzyme CYP2D6.[12][13]

N-deisopropylation: This side-chain oxidation is catalyzed predominantly by CYP1A2.[12][13]

Glucuronidation: Direct conjugation with glucuronic acid.[13]
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Caption: Major metabolic pathways of dexpropranolol.

Analytical Methodologies
Accurate quantification of dexpropranolol, often in the presence of its enantiomer, is crucial for

pharmacokinetic and formulation studies.

High-Performance Liquid Chromatography (HPLC)
Objective: To separate and quantify the enantiomers of propranolol in pharmaceutical

formulations.

Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector.

Chiral Stationary Phase: A Chirex 3022 column is effective for enantiomeric separation.[4]

Mobile Phase: A mixture of acetonitrile, methanol, and a buffer (e.g., 0.01 M disodium

hydrogen phosphate, pH 3.5) in a suitable ratio (e.g., 50:35:15 v/v/v).[1]

Flow Rate: 1.0 mL/min.[1]

Detection: UV detection at 290 nm.[14]
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Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent and

filter through a 0.45 µm filter before injection.

Quantification: Create a calibration curve using standards of known concentrations to

determine the concentration of dexpropranolol in the sample. The linearity range for

propranolol enantiomers has been established between 5-100 µg/mL.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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